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Compound of Interest

Compound Name:
2-Methyl-2H-indazole-3-carboxylic

acid

Cat. No.: B018126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methyl-2H-indazole-3-carboxylic acid is a heterocyclic compound belonging to the indazole

class of molecules. The indazole scaffold is of significant interest in medicinal chemistry due to

its presence in a variety of biologically active compounds. This technical guide provides a

comprehensive overview of the basic properties of 2-Methyl-2H-indazole-3-carboxylic acid,

including its physicochemical characteristics, synthesis, and known biological relevance, to

support its application in research and drug development.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Methyl-2H-indazole-3-carboxylic acid
is presented below. Currently, experimental data for pKa and solubility are not readily available

in the public domain.
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Property Value Source

Molecular Formula C₉H₈N₂O₂ [1]

Molecular Weight 176.17 g/mol [1]

Appearance
White to off-white solid

(predicted)

pKa Data not available

Solubility Data not available

Synthesis
The primary synthetic route to 2-Methyl-2H-indazole-3-carboxylic acid involves the

hydrolysis of its corresponding methyl ester, methyl 2-methyl-2H-indazole-3-carboxylate. While

a specific, detailed protocol for this exact transformation is not widely published, a general

experimental procedure can be adapted from the synthesis of structurally similar 2-aryl-2H-

indazole-3-carboxylic acids.[2]

Experimental Protocol: Hydrolysis of Methyl 2-Methyl-
2H-indazole-3-carboxylate
This protocol is a generalized procedure and may require optimization for the specific

substrate.

Materials:

Methyl 2-methyl-2H-indazole-3-carboxylate

Methanol (MeOH)

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

Deionized water
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Procedure:

Dissolve methyl 2-methyl-2H-indazole-3-carboxylate in methanol.

Add an aqueous solution of sodium hydroxide to the methanolic solution.

Heat the reaction mixture to reflux and monitor the reaction progress by a suitable method

(e.g., Thin Layer Chromatography).

Upon completion, cool the reaction mixture to room temperature.

Acidify the mixture with hydrochloric acid to precipitate the carboxylic acid product.

Collect the precipitate by filtration, wash with cold deionized water, and dry under vacuum to

yield 2-Methyl-2H-indazole-3-carboxylic acid.

The following diagram illustrates the general workflow for the synthesis of 2-Methyl-2H-
indazole-3-carboxylic acid from its methyl ester.
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Synthesis Workflow
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A generalized workflow for the synthesis of 2-Methyl-2H-indazole-3-carboxylic acid.

Biological Properties and Relevance
While direct biological activity data for 2-Methyl-2H-indazole-3-carboxylic acid is limited in

publicly accessible literature, the broader class of 2H-indazole derivatives has shown

significant pharmacological potential.

Derivatives of 2H-indazole-3-carboxamide have been identified as potent and selective

antagonists of the prostanoid EP4 receptor.[3] The EP4 receptor is a key mediator in

inflammatory pathways and has been implicated in the progression of certain cancers, such as

colorectal cancer.[3] Antagonism of the EP4 receptor can modulate the tumor

microenvironment and enhance anti-tumor immune responses.[3]
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The general structure-activity relationship (SAR) studies on these derivatives indicate that the

2H-indazole scaffold is crucial for maintaining antagonist potency.[3] This suggests that 2-
Methyl-2H-indazole-3-carboxylic acid could serve as a valuable building block or starting

material for the synthesis of novel EP4 receptor antagonists and other potential therapeutic

agents.

The following diagram illustrates the potential role of 2H-indazole derivatives in the context of

EP4 receptor signaling.

Potential Biological Relevance
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Inhibition of the EP4 receptor signaling pathway by 2H-indazole derivatives.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://pubs.acs.org/doi/10.1021/acs.jmedchem.2c02058
https://www.benchchem.com/product/b018126?utm_src=pdf-body
https://www.benchchem.com/product/b018126?utm_src=pdf-body
https://www.benchchem.com/product/b018126?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
2-Methyl-2H-indazole-3-carboxylic acid represents a molecule of interest for medicinal

chemistry and drug development, primarily as a scaffold for the synthesis of pharmacologically

active compounds. While detailed experimental data on its intrinsic basic properties are

currently sparse, its structural relationship to known bioactive molecules, particularly EP4

receptor antagonists, highlights its potential as a valuable research chemical. Further

investigation into its physicochemical properties and biological activities is warranted to fully

elucidate its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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